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Compound of Interest

Compound Name: 2-iodo-4-phenylaniline

CAS No.: 858680-24-7

Cat. No.: B2539999

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Iodo-4-phenylaniline and its derivatives are an important class of organic compounds, often

serving as key intermediates in the synthesis of pharmaceuticals and other complex organic

molecules. The presence of the iodo-, phenyl-, and amino- groups on the aniline scaffold

imparts unique electronic and steric properties, making their unambiguous structural

characterization crucial for ensuring the purity and identity of these compounds in research and

development. This guide provides a comprehensive overview of the spectroscopic techniques

used to analyze 2-iodo-4-phenylaniline derivatives, offering a comparative analysis of their

spectral features with supporting data from related compounds. We will delve into the principles

of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis)

spectroscopy, as well as Mass Spectrometry (MS), to provide a robust framework for the

structural elucidation of this compound class.

The Archetype: 2-Iodo-4-phenylaniline
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The foundational molecule of this class, 2-iodo-4-phenylaniline, possesses a distinct

substitution pattern that gives rise to a characteristic spectroscopic fingerprint. While

comprehensive experimental spectra for this specific molecule are not widely available in the

public domain, we can predict and interpret its spectral characteristics based on the analysis of

its constituent parts and comparison with closely related analogs.

Caption: Molecular structure of 2-iodo-4-phenylaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment

of the hydrogen and carbon atoms, respectively.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 2-iodo-4-phenylaniline is expected to show a complex pattern of

signals in the aromatic region (typically 6.5-8.0 ppm). The protons on the iodo-substituted ring

will be influenced by the electron-donating amino group and the electron-withdrawing (by

inductive effect) and magnetically anisotropic iodo group. The protons of the phenyl substituent

will also appear in this region.

Comparative Analysis of ¹H NMR Data:

Compound
Aromatic Protons
(ppm)

NH₂ Protons (ppm)
Other Protons
(ppm)

2-Iodoaniline
6.50 (t), 6.77 (d), 7.16

(t), 7.66 (d)
4.09 (s) -

4-Iodoaniline 6.45 (d), 7.39 (d) 3.61 (s) -

2-Iodo-4-methylaniline
6.66 (d), 6.95 (dd),

7.47 (d)
3.84 (s) 2.21 (s, CH₃)

2-Iodo-N-

phenylaniline

6.61-6.65 (m), 7.04

(td), 7.13-7.15 (m),

7.20-7.21 (m), 7.30-

7.32 (m), 7.78 (d)

5.92 (s, NH) -
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Data sourced from various online databases and publications.[1][2][3]

Interpretation Insights:

Chemical Shifts: The protons on the iodo-substituted ring of 2-iodo-4-phenylaniline are

expected to be shifted downfield compared to aniline due to the deshielding effect of the

iodine atom. The protons on the phenyl ring will have chemical shifts typical for a

monosubstituted benzene ring.

Coupling Patterns: The protons on the iodo-substituted ring will exhibit splitting patterns

(doublets, doublets of doublets) due to coupling with neighboring protons. The coupling

constants (J-values) can help in assigning the specific protons.

NH₂ Signal: The amino protons typically appear as a broad singlet, and their chemical shift

can vary depending on the solvent and concentration. A D₂O exchange experiment can

confirm the assignment of the NH₂ peak.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. Each

unique carbon atom will give a distinct signal.

Comparative Analysis of ¹³C NMR Data:

Compound Aromatic Carbons (ppm)

2-Iodoaniline 84.1, 114.7, 119.9, 129.3, 138.9, 146.7

4-Iodoaniline 79.7, 117.6, 138.2, 146.4

2-Iodo-4-methylaniline
84.5, 114.8, 129.7, 130.2, 139.2, 144.4, 20.0

(CH₃)

2-Iodo-N-phenylaniline
88.9, 116.0, 120.1, 122.1, 122.7, 129.2, 129.6,

139.7, 142.1, 144.1

Data sourced from various online databases and publications.[1][4]

Interpretation Insights:
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C-I Carbon: The carbon atom directly attached to the iodine (C-I) is expected to have a

significantly upfield chemical shift (around 80-90 ppm) due to the "heavy atom effect" of

iodine. This is a key diagnostic signal.

C-N Carbon: The carbon atom attached to the amino group (C-N) will be deshielded and

appear further downfield (around 140-150 ppm).

Phenyl Group Carbons: The carbons of the phenyl substituent will show characteristic

signals in the 120-140 ppm range, with the ipso-carbon (the carbon attached to the aniline

ring) being a quaternary carbon with a potentially lower intensity.

Experimental Protocol for NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the 2-iodo-4-phenylaniline derivative in

approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube.

Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better

resolution.

¹H NMR Acquisition:

Acquire a standard one-pulse ¹H spectrum.

Set the spectral width to cover the expected range of chemical shifts (e.g., 0-10 ppm).

Use a sufficient number of scans (e.g., 16-64) to obtain a good signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum.

Set the spectral width to cover the expected range (e.g., 0-160 ppm).

A larger number of scans will be required compared to ¹H NMR to achieve a good signal-

to-noise ratio.

Data Processing: Process the acquired data (Fourier transformation, phase correction, and

baseline correction) to obtain the final spectrum.
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Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting

their characteristic vibrational frequencies.

Expected IR Absorptions for 2-Iodo-4-phenylaniline:

Functional Group Vibrational Mode
Expected Wavenumber
(cm⁻¹)

N-H (Amine)
Symmetric & Asymmetric

stretching
3300-3500 (two bands)

Aromatic C-H Stretching 3000-3100

C=C (Aromatic) Stretching 1450-1600

C-N Stretching 1250-1350

C-I Stretching 500-600

Aromatic C-H Out-of-plane bending 700-900

Comparative Analysis and Interpretation:

The IR spectrum of 2-iodo-4-phenylaniline will be a composite of the absorptions from the

aniline and phenyl moieties. The key diagnostic peaks will be the N-H stretching bands of the

primary amine, the aromatic C-H and C=C stretching vibrations, and the C-I stretching vibration

in the fingerprint region. The substitution pattern on the aniline ring will influence the exact

positions of the C-H out-of-plane bending bands. For instance, a 1,2,4-trisubstituted benzene

ring typically shows characteristic absorptions in the 800-880 cm⁻¹ region.

Experimental Protocol for IR Spectroscopy
Sample Preparation:

Solid Samples (KBr pellet): Mix a small amount of the sample with dry potassium bromide

(KBr) powder and press it into a transparent pellet.
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Solid/Liquid Samples (ATR): Place a small amount of the sample directly on the crystal of

an Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands and assign them to the

corresponding functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within a molecule.

Aromatic compounds like 2-iodo-4-phenylaniline exhibit characteristic absorption bands in the

UV region.

Expected UV-Vis Absorptions:

Aniline itself shows two main absorption bands: a primary band (π → π* transition) around 230

nm and a secondary, less intense band (n → π* transition) around 280 nm.[5] The presence of

the iodo and phenyl substituents will cause a bathochromic (red) shift in these absorption

maxima due to the extension of the conjugated system and the influence of the lone pair

electrons on the nitrogen and iodine atoms. The phenyl group will also contribute to the overall

absorption spectrum.

Experimental Protocol for UV-Vis Spectroscopy
Sample Preparation: Prepare a dilute solution of the compound in a suitable UV-transparent

solvent (e.g., ethanol, methanol, or cyclohexane).

Data Acquisition: Record the absorption spectrum over a range of approximately 200-400 nm

using a dual-beam UV-Vis spectrophotometer.

Data Analysis: Identify the wavelength of maximum absorbance (λmax) and the

corresponding molar absorptivity (ε).

Mass Spectrometry (MS)
Mass spectrometry is a powerful technique for determining the molecular weight and elemental

composition of a compound. It also provides information about the structure through the
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analysis of fragmentation patterns.

Expected Mass Spectrum of 2-Iodo-4-phenylaniline:

Molecular Ion (M⁺): The molecular ion peak is expected at a mass-to-charge ratio (m/z)

corresponding to the molecular weight of the compound (C₁₂H₁₀IN, MW = 295.12 g/mol ).[6]

A prominent peak at m/z 295 would be observed.

Isotope Pattern: Due to the presence of iodine (¹²⁷I is the only stable isotope), the molecular

ion peak will be a singlet.

Fragmentation: Common fragmentation pathways for anilines include the loss of the amino

group or cleavage of the bonds adjacent to the aromatic ring. The C-I bond is relatively weak

and may also cleave to give a fragment corresponding to the loss of an iodine radical.

Predicted Fragmentation for 2-iodo-4-phenylaniline:
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C12H10IN+ (m/z 295)

[C12H10N]+ (m/z 168)- I•

[C6H5I]+ (m/z 204)

- C6H5N

Synthesis & Purification

Spectroscopic Analysis

Data Interpretation & Structure Confirmation

Synthesize 2-iodo-4-phenylaniline derivative

Purify by column chromatography or recrystallization

Mass Spectrometry (MS)
- Determine Molecular Weight

- Analyze Fragmentation

Infrared (IR) Spectroscopy
- Identify Functional Groups

NMR Spectroscopy
(¹H, ¹³C, 2D)

- Elucidate Detailed Structure

UV-Vis Spectroscopy
- Analyze Electronic Transitions

Integrate all spectral data

Confirm structure and purity

Click to download full resolution via product page

Caption: Workflow for the spectroscopic analysis of 2-iodo-4-phenylaniline derivatives.
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The spectroscopic analysis of 2-iodo-4-phenylaniline derivatives requires a multi-technique

approach for unambiguous structure elucidation. By combining the information obtained from

NMR, IR, UV-Vis, and Mass Spectrometry, researchers can confidently determine the

molecular structure, confirm the identity of synthesized compounds, and assess their purity.

This guide provides a foundational framework for interpreting the spectra of this important class

of molecules, leveraging comparative data from related compounds to overcome the scarcity of

publicly available experimental data for the parent compound. As new derivatives are

synthesized and characterized, this guide can serve as a valuable reference for their

comprehensive spectroscopic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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